Cas no 913626-11-6 (1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-
• CAS No: 913626-11-6
• MF: C₁₀H₁₁NO₆S
• MW: 273.26244187355
• CID: 749285
• PubChem ID: 66697647
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-[methyl(methylsulfonyl)amino]-
• 5-[methyl(methylsulfonyl)amino]benzene-1,3-dicarboxylic acid
• SCHEMBL475723
• DTXSID90735596
• 913626-11-6
• Q27468047
• 5-[(Methanesulfonyl)(methyl)amino]benzene-1,3-dicarboxylic acid

• Inchi： 1S/C10H11NO6S/c1-11(18(2,16)17)8-4-6(9(12)13)3-7(5-8)10(14)15/h3-5H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： AQLCCKNBQHJPIB-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 273.03070824g/mol
• Monoisotopic Mass: 273.03070824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 120Ų